Cas no 1337105-99-3 (2,4-dimethyl-3-(pyrrolidin-3-yl)methyl-1H-pyrrole)

• Product Name: 2,4-dimethyl-3-(pyrrolidin-3-yl)methyl-1H-pyrrole
• CAS No: 1337105-99-3
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 5844276
• PubChem ID: 165863732
• Update Time: 2025-08-04

2,4-dimethyl-3-(pyrrolidin-3-yl)methyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-3-(pyrrolidin-3-yl)methyl-1H-pyrrole
• 2,4-dimethyl-3-[(pyrrolidin-3-yl)methyl]-1H-pyrrole
• EN300-1792330
• 1337105-99-3

• Inchi： 1S/C11H18N2/c1-8-6-13-9(2)11(8)5-10-3-4-12-7-10/h6,10,12-13H,3-5,7H2,1-2H3
• InChI Key： SZFBEMRZDDMJMA-UHFFFAOYSA-N
• SMILES： N1CCC(CC2C(C)=CNC=2C)C1

Computed Properties

• Exact Mass: 178.146998583g/mol
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 27.8Ų

Additional information on 2,4-dimethyl-3-(pyrrolidin-3-yl)methyl-1H-pyrrole

Introduction to 2,4-dimethyl-3-(pyrrolidin-3-yl)methyl-1H-pyrrole (CAS No. 1337105-99-3)

2,4-dimethyl-3-(pyrrolidin-3-yl)methyl-1H-pyrrole, identified by its CAS number 1337105-99-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrole derivatives family, a class of molecules known for their diverse biological activities and potential applications in drug development. The structural features of 2,4-dimethyl-3-(pyrrolidin-3-yl)methyl-1H-pyrrole, particularly the presence of methyl groups at the 2 and 4 positions of the pyrrole ring and a pyrrolidine moiety at the 3-position, contribute to its unique chemical properties and biological interactions.

The compound's molecular structure imparts a balance of lipophilicity and polarizability, making it a promising candidate for further investigation in various therapeutic areas. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interactions of 2,4-dimethyl-3-(pyrrolidin-3-yl)methyl-1H-pyrrole with biological targets, providing insights into its potential pharmacological effects.

In particular, the pyrrolidine substituent in 2,4-dimethyl-3-(pyrrolidin-3-yl)methyl-1H-pyrrole has been shown to enhance the metabolic stability and binding affinity of related compounds. This feature has been exploited in the design of novel drugs targeting enzymes such as kinases and proteases, which play crucial roles in cellular signaling pathways associated with diseases like cancer and inflammation. The methyl groups at the 2 and 4 positions further modulate the electronic properties of the pyrrole ring, influencing its reactivity and interaction with biological molecules.

Recent studies have highlighted the potential of 2,4-dimethyl-3-(pyrrolidin-3-yl)methyl-1H-pyrrole as a scaffold for developing small-molecule inhibitors. For instance, researchers have demonstrated its ability to interact with specific residues in target proteins, leading to altered enzyme activity. This has been particularly relevant in the context of developing treatments for neurological disorders, where modulation of protein-protein interactions is key. The compound's ability to cross the blood-brain barrier has also been an area of interest, suggesting its potential as a therapeutic agent for central nervous system disorders.

The synthesis of 2,4-dimethyl-3-(pyrrolidin-3-yl)methyl-1H-pyrrole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework of this molecule efficiently. These techniques not only improve the scalability of production but also allow for structural modifications to fine-tune biological activity.

From a regulatory perspective, 2,4-dimethyl-3-(pyrrolidin-3-yl)methyl-1H-pyrrole (CAS No. 1337105-99-3) is subject to standard guidelines for chemical substances used in pharmaceutical research. Ensuring compliance with safety protocols and environmental regulations is essential during its handling, storage, and disposal. The compound's stability under various conditions has been thoroughly evaluated to ensure its suitability for long-term storage and transportation.

The pharmacokinetic properties of 2,4-dimethyl-3-(pyrrolidin-3-yl)methyl-1H-pyrrole are another critical aspect that has been extensively studied. Researchers have employed advanced analytical techniques such as liquid chromatography-mass spectrometry (LCMS) to characterize its absorption, distribution, metabolism, excretion (ADME) profile. These studies have provided valuable data on how the compound behaves within living systems, guiding further optimization efforts.

In conclusion,2,4-dimethyl-3-(pyrrolidin--yl)methyl--1H--pyrrle represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Ongoing research continues to uncover new applications for this compound across various therapeutic areas. As our understanding of molecular interactions evolves,1337105--99--CAS number will undoubtedly play a pivotal role in shaping future drug discovery efforts.